3-[(2,5-Dioxopyrrolidin-1-yl)methyl]-N-[4-(trifluoromethyl)phenyl]azetidine-1-carboxamide

• IUPAC Name: 3-[(2,5-dioxopyrrolidin-1-yl)methyl]-N-[4-(trifluoromethyl)phenyl]azetidine-1-carboxamide
• InChI: InChI=1S/C16H16F3N3O3/c17-16(18,19)11-1-3-12(4-2-11)20-15(25)21-7-10(8-21)9-22-13(23)5-6-14(22)24/h1-4,10H,5-9H2,(H,20,25)
• InChI Key: WBZVNLWROVFYQY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CC2CN(C2)C(=O)NC3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C16H16F3N3O3
• Molecular Weight: 355.31 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including an azetidine ring, a trifluoromethyl group, and a dioxopyrrolidinyl group. It’s likely that this compound could have applications in various fields, such as medicinal chemistry or materials science.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the azetidine ring could be formed through a cyclization reaction, while the trifluoromethyl group could be introduced through a nucleophilic substitution or addition reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The azetidine ring would add a degree of rigidity to the molecule, while the trifluoromethyl group would likely have a significant impact on the compound’s electronic properties.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups. For example, the azetidine ring could potentially undergo ring-opening reactions, while the trifluoromethyl group could participate in various organofluorine reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoromethyl group could increase the compound’s lipophilicity, which could in turn affect its solubility and stability.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being used as a drug, it could interact with biological targets in the body to exert its effects.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. It’s important to refer to the compound’s Material Safety Data Sheet (MSDS) for specific information on its hazards and safe handling procedures.

Future Directions

The future research directions for this compound could involve exploring its potential applications in various fields, such as medicinal chemistry or materials science. Additionally, further studies could be conducted to better understand its physical and chemical properties, as well as its reactivity.